Carbon tetrafluoride
Overview
Description
Carbon Tetrafluoride, also known as Tetrafluoromethane, is a colorless, odorless, nonflammable gas . It is three times as heavy as air at standard temperature and pressure . It is the simplest perfluorocarbon and can also be classified as a haloalkane or halomethane .
Synthesis Analysis
Carbon Tetrafluoride can be prepared by the reaction of silicon carbide with fluorine . It is also produced industrially when Hydrogen Fluoride reacts with dichlorodifluoromethane or chlorotrifluoromethane . Another method of synthesis involves the direct reaction between carbon and fluorine .
Molecular Structure Analysis
The Carbon Tetrafluoride molecule comprises four Fluorine atoms, all pulled together by the central Carbon atom . There are four covalent bonds present between Carbon and Fluorine . The hybridization number for CF4 is 4 which means it has Sp³ hybridization .
Physical And Chemical Properties Analysis
Carbon Tetrafluoride is a colorless, odorless, nonflammable gas . It is three times as heavy as air at standard temperature and pressure . It is shipped as a nonflammable compressed gas at cylinder pressures up to 2000 psig (13 789 kPa) at 70°F (21.1 0C) .
Scientific Research Applications
Surface Modification of Polymers
Carbon Tetrafluoride: is utilized in plasma treatments to modify the surface properties of polymers like Low-Density Polyethylene (LDPE) and Polydimethylsiloxane (PDMS). The CF4 plasma treatment results in the fluorination of surfaces, which is confirmed by FT-IR and XPS analysis. This process significantly alters the water contact angle and surface free energies (SFE), enhancing the wettability and potentially making these materials suitable for biomedical applications .
Synthesis and Properties of Fluorinated Carbon
CF4 plays a crucial role in the synthesis of fluorinated carbon materials, which exhibit remarkable properties such as chemical stability, tunable bandgap, good thermal conductivity, and super-hydrophobicity. The unique structures and polar C-F bonding make fluorinated carbon a material of interest for various applications, including energy conversions and storage devices, biomedicines, gas sensors, electronic devices, and microwave absorption devices .
Semiconductor Manufacturing
In the semiconductor industry, CF4 is used for plasma etching of silicon wafers. Its inert and non-flammable characteristics make it a preferred choice for this high-precision application. CF4’s role as a photovoltaic agent and in chamber cleaning and etching applications is also significant, contributing to the production of flat panel displays .
Mechanism of Action
Target of Action
Carbon tetrafluoride, also known as tetrafluoromethane, is a simple perfluorocarbon . It doesn’t have a specific biological target due to its high stability and inertness . It’s primarily used in industrial applications, such as a refrigerant , and in the study of fluorine chemistry to prepare organofluorine compounds .
Mode of Action
The mode of action of carbon tetrafluoride is primarily physical rather than chemical. It’s characterized by its strong carbon-fluorine bonds, which are the strongest single bonds in organic chemistry . The carbon in tetrafluoromethane has a significant positive partial charge, which strengthens and shortens the four carbon-fluorine bonds, providing additional ionic character .
Biochemical Pathways
Carbon tetrafluoride doesn’t directly participate in any known biochemical pathways due to its chemical stability . It’s worth noting that the thermal decomposition of carbon tetrafluoride produces toxic gases of carbonyl fluoride and carbon monoxide .
Result of Action
The primary result of carbon tetrafluoride’s action in the environment is its contribution to the greenhouse effect. It’s a potent greenhouse gas with a lifetime of more than 50,000 years, making it a significant contributor to global warming . In industrial applications, it’s used for its physical properties, such as its stability and its ability to act as a refrigerant .
Safety and Hazards
Carbon Tetrafluoride is considered to be nontoxic . The major hazard of overexposure to carbon tetrafluoride is the exclusion of an adequate supply of oxygen; therefore, it should be treated as a simple asphyxiant . Vapors from liquefied gas are initially heavier than air and spread along the ground. Contact with gas or liquefied gas may cause burns, severe injury, and/or frostbite .
Future Directions
The adsorption of pure fluid carbon tetrafluoride and the separation of CF4–SF6 and CF4–N2 fluid mixtures using representative nanoporous materials have been investigated . This research could provide a direction for tuning C-F bonding and F/C ratios, developing a safe and efficient fluorination method, and popularizing the applications of fluorinated carbon materials .
properties
IUPAC Name |
tetrafluoromethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CF4/c2-1(3,4)5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXEYQDLBPFQVAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CF4 |
Source
|
| Record name | TETRAFLUOROMETHANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4602 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | TETRAFLUOROMETHANE | |
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| Explanation | Creative Commons CC BY 4.0 | |
| Record name | tetrafluoromethane | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Tetrafluoromethane | |
| Description | Chemical information link to Wikipedia. | |
| Record name | Carbon tetrafluoride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Carbon_tetrafluoride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
60346-90-9, 65530-82-7 |
Source
|
| Record name | Methane, tetrafluoro-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60346-90-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Poly(difluoromethylene), α,ω-difluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=65530-82-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID2041757 |
Source
|
| Record name | Carbon tetrafluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2041757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
88.004 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Tetrafluoromethane is a colorless nonflammable gas. It is shipped as a liquid under pressure. It may be narcotic at high concentrations. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. It is used as a refrigerant., Gas or Vapor, Colorless odorless gas; [Merck Index], ODOURLESS COLOURLESS COMPRESSED GAS. |
Source
|
| Record name | TETRAFLUOROMETHANE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Methane, tetrafluoro- | |
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| Record name | Tetrafluoromethane | |
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| Record name | TETRAFLUOROMETHANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Explanation | Creative Commons CC BY 4.0 | |
Boiling Point |
-127.9 °C, -127.8 °C |
Source
|
| Record name | Tetrafluoromethane | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1327 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TETRAFLUOROMETHANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0575 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
In water, 18.8 mg/L at 25 °C, Soluble in benzene, chloroform, Solubility in water: none |
Source
|
| Record name | Tetrafluoromethane | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1327 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TETRAFLUOROMETHANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0575 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
3.034 g/cu cm at 25 °C, Density: 1.89 at -183 °C (liquid); 1.98 at -195 °C (solid) |
Source
|
| Record name | Tetrafluoromethane | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1327 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
Relative vapor density (air = 1): 3.04 |
Source
|
| Record name | TETRAFLUOROMETHANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0575 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
1.75X10+5 mm Hg at 25 °C /extrapolated/ |
Source
|
| Record name | Tetrafluoromethane | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1327 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Carbon tetrafluoride | |
Color/Form |
Colorless gas | |
CAS RN |
75-73-0 |
Source
|
| Record name | TETRAFLUOROMETHANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4602 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Carbon tetrafluoride | |
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| URL | https://commonchemistry.cas.org/detail?cas_rn=75-73-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Tetrafluoromethane | |
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| Record name | Methane, tetrafluoro- | |
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| Record name | Carbon tetrafluoride | |
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| Record name | Carbon tetrafluoride | |
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| Record name | TETRAFLUOROMETHANE | |
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| Record name | Tetrafluoromethane | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1327 | |
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| Record name | TETRAFLUOROMETHANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0575 | |
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Melting Point |
-183.582 °C, -183.6 °C |
Source
|
| Record name | Tetrafluoromethane | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1327 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TETRAFLUOROMETHANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0575 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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